Cas no 287100-86-1 (STEARIC ACID-1,2-13C2)

• Product Name: STEARIC ACID-1,2-13C2
• CAS No: 287100-86-1
• MF: C₁₈H₃₆O₂
• MW: 286.462555885315
• CID: 2839314
• PubChem ID: 16217427
• Update Time: 2025-04-21

STEARIC ACID-1,2-13C2 Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid-1,2-13C2
• DTXSID10584386
• (1,2-13C2)Octadecanoic acid
• Stearic acid-1,2-13C2, 99 atom % 13C
• Stearic acid-1,2-13C2
• SCHEMBL1330809
• DTXCID10535151
• (1,2-~13~C_2_)Octadecanoic acid
• 287100-86-1
• STEARIC ACID-1,2-13C2

• Inchi： 1S/C18H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h2-17H2,1H3,(H,19,20)/i17+1,18+1
• InChI Key： QIQXTHQIDYTFRH-VJNPICPZSA-N
• SMILES： O[13C]([13CH2]CCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 286.278240058g/mol
• Monoisotopic Mass: 286.278240058g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Melting Point: 68-70 °C(lit.)
• Boiling Point: 361 °C(lit.)

STEARIC ACID-1,2-13C2 Security Information

• WGK Germany：3
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids